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Compound of Interest

5-Chloro-2-ethoxy-
Compound Name:
benzenemethanamine

Cat. No.: B13624551

Get Quote

Physicochemical Identity & Strategic Utility

5-Chloro-2-ethoxy-benzenemethanamine (Synonyms: 5-Chloro-2-ethoxybenzylamine) is a

primary benzylamine derivative used extensively as a "warhead" or linker in medicinal
chemistry. Its structural features—a lipophilic ethoxy group and an electron-withdrawing
chlorine atom—modulate the pKa and metabolic stability of the resulting pharmacophores,
making it a critical building block for:

e GPCR Ligands: Precursor for benzamide derivatives targeting 5-HT4 or D2 receptors.
¢ Kinase Inhibitors: Used in Schiff base condensations to form heterocyclic cores.

+ Agrochemicals: A scaffold for chloronicotinyl-like pesticides.

Key Chemical Properties
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Property Value | Characteristic Operational Implication

Use for inventory tracking and

CAS Number 938241-06-6 -
regulatory filing.
Molecular Formula CoH12CINO MW: 185.65 g/mol .
) o ) ) Likely viscous; requires
Physical State Liquid or Low-Melting Solid )
heating or solvent for transfer.
o ] Strong base; incompatible with
Basicity (pKa) ~9.0-9.5 (Predicted) ) ) )
acids and acid chlorides.
Critical: Rapidly absorbs
Reactivity Nucleophilic, Air-Sensitive atmospheric CO2 to form solid

carbamates/carbonates.

Hazard Toxicology & Risk Assessment Logic

As a primary amine, this compound poses acute risks associated with alkalinity and tissue
destruction. The following risk assessment relies on Read-Across Toxicology from structurally
similar benzylamines (e.g., 2-chlorobenzylamine).

Core Hazards (GHS Classification)

e H314: Causes severe skin burns and eye damage (Skin Corr.[2] 1B).

o Mechanism:[2] Saponification of membrane lipids and denaturation of proteins upon

contact.
e H302: Harmful if swallowed.[3][4]

e H317: May cause an allergic skin reaction (Sensitizer).[5]

Risk Management Decision Tree

The following diagram illustrates the logical flow for assessing and mitigating risks before

opening the reagent bottle.
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Figure 1: Risk Assessment Logic Flow. This hierarchy of controls prioritizes engineering
barriers (inert atmosphere) over PPE.

Storage & Stability Protocols

The Silent Killer of Purity: Carbon Dioxide. Primary benzylamines are "CO2 sponges.”
Exposure to ambient air for even minutes can result in the formation of white crusts
(ammonium carbamate salts), which alters stoichiometry in sensitive reactions (e.g., amide
couplings).

Storage Standard Operating Procedure (SOP)

o Atmosphere: Store strictly under Argon or Nitrogen.
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o Container: Use septum-sealed vials or Schlenk flasks. Avoid simple screw-cap bottles for
long-term storage once the original seal is broken.

o Temperature: Refrigerate (2—8°C) to slow oxidation, but equilibrate to room temperature
before opening to prevent water condensation.

Emergency Response & First Aid

¢ Ocular Contact: Immediate irrigation is non-negotiable. Use an eyewash station for 15
minutes. Note: Alkaline burns penetrate deeper than acid burns; speed is critical to prevent
corneal opacification.

» Skin Contact: Drench with water.[2][5][6] Do not use vinegar (acid) to neutralize on skin, as
the exothermic reaction can worsen the burn.

o Spill Cleanup:

Evacuate the immediate area.

o

[¢]

Don full PPE (including respiratory protection if aerosolized).

[¢]

Absorb with an inert material (Vermiculite/Sand).

o

Neutralization: Treat the waste with dilute acetic acid in a fume hood before disposal to
avoid pH violations in waste streams.

Operational Workflow: Air-Free Handling

To maintain the integrity of the amine and ensure operator safety, use Schlenk Line or Syringe
Transfer techniques. Pouring is discouraged due to splash risk and air exposure.

Protocol: Inert Atmosphere Transfer

This workflow ensures the reagent never contacts ambient atmosphere.

e Preparation: Oven-dry all glassware and needles. Flush the receiving flask with N2.
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e Pressurization: Insert a Nz line (via needle) into the reagent bottle septum to create positive
pressure.

» Withdrawal: Use a gastight syringe with a long stainless steel needle.

o Transfer: Inject the amine into the reaction vessel through its septum.

Wash Needle
(Immediate MeOH Rinse)

Reagent Bottle Step 1 T Insert N2 Line
(Septum Sealed) L (Positive Pressure)

Withdraw Liquid
(Gastight Syringe)

Inject to Flask
(Under Argon)

Click to download full resolution via product page

Figure 2: Inert Atmosphere Transfer Workflow. This method prevents carbamate formation and
minimizes inhalation risk.

Experimental Application: Amide Coupling

When using this amine to synthesize a benzamide derivative:

» Activation: Activate the carboxylic acid partner (e.g., with HATU/DIPEA) before adding the

amine.
o Addition: Add the 5-Chloro-2-ethoxybenzylamine dropwise at 0°C.

e Monitoring: Monitor pH. The reaction consumes base; ensure the system remains basic (pH
> 8) to keep the amine nucleophilic (unprotonated).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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